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ic acid

Cat. No.: B138133 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential safety and logistical information for the proper disposal of 3-
(Hydroxymethylphosphinyl)propionic acid (CAS No. 15090-23-0), a metabolite of the

pesticide glufosinate ammonium.[1] Adherence to these procedures is vital to ensure the safety

of laboratory personnel and to comply with hazardous waste regulations.

Immediate Safety and Hazard Information
Before handling 3-(Hydroxymethylphosphinyl)propionic acid, it is crucial to be aware of its

potential hazards. The compound is classified with the following GHS hazard statements[2]:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Personal protective equipment (PPE) is mandatory when handling this substance. This

includes:
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Safety goggles or a face shield.

Chemically resistant gloves.

A laboratory coat.

Use of a fume hood is recommended to avoid inhalation of any dust or aerosols.

Quantitative Data Summary
The following table summarizes the key hazard classifications for 3-
(Hydroxymethylphosphinyl)propionic acid.

Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2
H319: Causes serious eye

irritation

Data sourced from Guidechem.[2]

Disposal of 3-(Hydroxymethylphosphinyl)propionic
Acid
The disposal of 3-(Hydroxymethylphosphinyl)propionic acid, an organophosphorus

compound, must be managed as hazardous waste. It should never be disposed of down the

drain or in regular trash.

Step-by-Step Disposal Protocol:

Waste Identification and Segregation:

Identify the waste as "Hazardous Chemical Waste."
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If the compound is in a solution (e.g., acetonitrile), the solvent's hazards must also be

considered. Acetonitrile is a flammable liquid and a listed hazardous waste (RCRA code

U003).[3]

Do not mix this waste with other waste streams unless compatibility has been confirmed.

Containerization:

Use a designated, leak-proof, and chemically compatible container for waste collection.

The container should be clearly labeled.

The label should include:

The words "Hazardous Waste."

The full chemical name: "3-(Hydroxymethylphosphinyl)propionic acid."

If in solution, the name and concentration of the solvent (e.g., "in Acetonitrile").

The associated hazard pictograms (e.g., irritant, harmful).

The date of accumulation.

Storage:

Store the sealed waste container in a designated, well-ventilated, and cool secondary

containment area.[4]

Keep the container away from sources of ignition, especially if dissolved in a flammable

solvent like acetonitrile.[5]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.[6]

Provide them with the full details of the waste, including the chemical name, quantity, and

any solvents.
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Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 3-
(Hydroxymethylphosphinyl)propionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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